An In-depth Technical Guide to Disperse Blue 60: Chemical Structure, Properties, and Experimental Protocols
An In-depth Technical Guide to Disperse Blue 60: Chemical Structure, Properties, and Experimental Protocols
For Researchers, Scientists, and Drug Development Professionals
Introduction
Disperse Blue 60, a significant member of the anthraquinone (B42736) dye family, is primarily utilized in the textile industry for dyeing synthetic fibers, particularly polyester (B1180765).[1] Its vibrant turquoise-blue hue and good fastness properties make it a commercially important colorant.[2][3] Beyond its industrial application in textiles, the unique chemical structure of Disperse Blue 60 and its derivatives may offer insights for researchers in medicinal chemistry and materials science. This technical guide provides a comprehensive overview of the chemical and physical properties of Disperse Blue 60, detailed experimental protocols for its synthesis and characterization, and a summary of its toxicological profile based on available data.
Chemical Structure and Identification
Disperse Blue 60 is chemically known as 4,11-diamino-2-(3-methoxypropyl)naphtho[2,3-f]isoindole-1,3,5,10-tetrone.[4] It is characterized by a complex anthraquinone core functionalized with amino and a methoxypropyl isoindole group, which are crucial for its color and dyeing properties.
| Identifier | Value |
| IUPAC Name | 4,11-diamino-2-(3-methoxypropyl)naphtho[2,3-f]isoindole-1,3,5,10-tetrone[4] |
| CAS Number | 12217-80-0[4] |
| Molecular Formula | C₂₀H₁₇N₃O₅[4] |
| Molecular Weight | 379.37 g/mol [5][6][7][8] |
| Chemical Class | Anthraquinone[2] |
| Synonyms | C.I. Disperse Blue 60, Disperse Turquoise Blue, Disperse Blue BGE[2][4][8] |
Physicochemical Properties
Disperse Blue 60 is a blue to black powder with low solubility in water but is soluble in several organic solvents.[9][10]
| Property | Value |
| Physical State | Powder/Pellets or Large Crystals[4] |
| Color | Blue to Black[9] |
| Melting Point | 194 °C[11] |
| Boiling Point | > 350 °C[11] |
| Water Solubility | > 2.5 µg/L at 20 °C[11] |
| Solubility in Organic Solvents | Soluble in acetone, dimethylformamide, and pyridine; slightly soluble in ethanol.[10][12] |
| Maximum UV-Vis Absorption (λmax) | 670 nm[9][10] |
| LogP | > 4.2 at 20 °C[11] |
Experimental Protocols
Synthesis of Disperse Blue 60
The synthesis of Disperse Blue 60 is a multi-step process that begins with 1,4-diaminoanthraquinone (B121737). The general pathway involves the formation of an intermediate, 1,4-diaminoanthraquinone-2,3-dicarboximide, which is then condensed with 3-methoxypropylamine.[13]
Step 1: Synthesis of 1,4-diamino-2,3-dicyanoanthraquinone
This step involves the chlorination, sulfonation, and cyanation of 1,4-diaminoanthraquinone.[14] A detailed protocol is often proprietary and found in patent literature. A general laboratory approach is as follows:
-
Chlorination and Sulfonation: 1,4-diaminoanthraquinone is reacted with a chlorinating/sulfonating agent (e.g., chlorosulfonic acid) in an inert solvent like o-dichlorobenzene.[15] The reaction mixture is heated to facilitate the reaction.
-
Cyanation: The resulting product is then subjected to a cyanation reaction, typically using sodium cyanide in a suitable solvent system, such as a mixture of dimethylformamide and water, in the presence of an oxidant.[15] The reaction is carried out at an elevated temperature to yield 1,4-diamino-2,3-dicyanoanthraquinone.
Step 2: Hydrolysis to 1,4-diaminoanthraquinone-2,3-dicarboximide
-
The 1,4-diamino-2,3-dicyanoanthraquinone intermediate is hydrolyzed in the presence of a strong acid, such as concentrated sulfuric acid.[16]
-
The reaction mixture is heated to promote the hydrolysis of the cyano groups to a dicarboximide ring.[16]
-
Upon completion, the reaction mixture is cooled and diluted with water to precipitate the product.
-
The precipitate is filtered, washed with water until neutral, and dried to yield 1,4-diaminoanthraquinone-2,3-dicarboximide.[16]
Step 3: Condensation with 3-Methoxypropylamine
-
1,4-diaminoanthraquinone-2,3-dicarboximide is suspended in water.[13]
-
γ-methoxypropylamine is added to the suspension.[13]
-
The reaction mixture is heated to a temperature between 95 and 105 °C under a pressure of 0.07 to 0.18 MPa for 4 to 6 hours.[13]
-
After the condensation reaction is complete, the mixture is cooled, and the product is collected by filtration.[13]
-
The solid product is washed with water and dried to obtain Disperse Blue 60.[13]
Synthesis workflow of Disperse Blue 60.
Characterization Protocols
Melting Point Determination (Capillary Method)
-
A small amount of finely powdered, dry Disperse Blue 60 is packed into a capillary tube to a height of 2-3 mm.[17]
-
The capillary tube is placed in a melting point apparatus.[18]
-
The sample is heated at a steady rate. A rapid initial heating can be used to approximate the melting point, followed by a slower, more precise measurement (1-2 °C per minute) near the expected melting point.[19]
-
The temperature at which the substance first begins to melt and the temperature at which it becomes completely liquid are recorded as the melting range.[17] For a pure substance, this range is typically narrow.
Solubility Determination (Flask Method - adapted from OECD 105)
This method is suitable for substances with a solubility greater than 10⁻² g/L.[7]
-
An excess amount of Disperse Blue 60 is added to a known volume of the solvent (e.g., acetone, dimethylformamide, pyridine, or water) in a flask.
-
The flask is sealed and agitated at a constant temperature (e.g., 20 °C) for a sufficient time to reach equilibrium (e.g., 24-48 hours).[20]
-
After agitation, the solution is allowed to stand to allow undissolved solid to settle.
-
A sample of the supernatant is carefully removed and filtered through a 0.45 µm filter to remove any suspended particles.
-
The concentration of Disperse Blue 60 in the filtrate is determined by a suitable analytical method, such as UV-Vis spectroscopy, after appropriate dilution.[20]
UV-Visible Spectroscopy
-
A stock solution of Disperse Blue 60 of known concentration is prepared in a suitable solvent (e.g., acetone, where it is soluble).[21]
-
A series of standard solutions are prepared by serial dilution of the stock solution.[21]
-
The UV-Vis spectrophotometer is blanked using the pure solvent.[22]
-
The absorbance of each standard solution is measured at the wavelength of maximum absorbance (λmax), which for Disperse Blue 60 is approximately 670 nm.[9][10]
-
A calibration curve of absorbance versus concentration is plotted to determine the molar absorptivity.[21]
Toxicological Profile
The available toxicological data for Disperse Blue 60 is primarily from ecotoxicological studies.
| Test Organism | Endpoint | Result |
| Danio rerio (Zebra Fish) | 96h LC50 | > 1000 ppm |
| Daphnia magna (Water Flea) | 48h EC50 | > 22 mg/L |
| Desmodesmus subspicatus (Green Algae) | 96h EC50 | 2 mg/L |
| Activated sludge | 3h IC50 | > 320 mg/L |
Ecotoxicology Experimental Protocols
The following are summaries of the standardized OECD guidelines that are typically followed for the ecotoxicological tests mentioned above.
Fish, Acute Toxicity Test (adapted from OECD Guideline 203)
-
Fish (e.g., Danio rerio) are exposed to a range of concentrations of Disperse Blue 60 in water for 96 hours.[12]
-
The test is conducted under controlled conditions of temperature and light.[12]
-
Mortality and other signs of toxicity are observed and recorded at 24, 48, 72, and 96 hours.[12]
-
The LC50 (the concentration that is lethal to 50% of the test fish) is calculated at the end of the exposure period.[12]
Daphnia sp., Acute Immobilisation Test (adapted from OECD Guideline 202)
-
Young daphnids (Daphnia magna, less than 24 hours old) are exposed to a series of concentrations of Disperse Blue 60 for 48 hours.[4]
-
The test is performed in a static or semi-static system under defined temperature and light conditions.[4]
-
The number of immobilized daphnids is recorded at 24 and 48 hours.[4]
-
The EC50 (the concentration that causes immobilization in 50% of the daphnids) is determined.[4]
Freshwater Alga and Cyanobacteria, Growth Inhibition Test (adapted from OECD Guideline 201)
-
Exponentially growing cultures of a freshwater green alga (e.g., Desmodesmus subspicatus) are exposed to various concentrations of Disperse Blue 60 for 72 hours.[8]
-
The cultures are maintained under controlled conditions of light, temperature, and nutrient supply.[3]
-
The growth of the algae is measured at least daily by cell counts or another measure of biomass.[3]
-
The EC50 (the concentration that causes a 50% reduction in growth rate or yield compared to the control) is calculated.[23]
Industrial Applications
The primary application of Disperse Blue 60 is as a disperse dye for synthetic fibers, particularly polyester and its blends.[15] It is suitable for high-temperature and high-pressure dyeing methods, as well as thermosol dyeing.[24] Due to its brilliant turquoise-blue shade, it is often used to achieve bright colors like lake blue and lake green when mixed with other disperse dyes.[10] It is also used in textile printing.[24]
Conclusion
Disperse Blue 60 is a well-characterized anthraquinone dye with significant industrial importance. This guide has provided a detailed overview of its chemical structure, physicochemical properties, and established experimental protocols for its synthesis and characterization. The summarized toxicological data, based on standardized OECD guidelines, offers a baseline for its environmental impact assessment. For researchers and professionals in drug development, the complex heterocyclic structure of Disperse Blue 60 may serve as a scaffold for the design of novel bioactive molecules, warranting further investigation into its biological activities.
References
- 1. oecd.org [oecd.org]
- 2. OECD 203: Fish, Acute Toxicity Test - Situ Biosciences [situbiosciences.com]
- 3. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test | ibacon GmbH [ibacon.com]
- 4. biotecnologiebt.it [biotecnologiebt.it]
- 5. fera.co.uk [fera.co.uk]
- 6. OECD 202: Daphnia sp., Acute Immobilization Test [aropha.com]
- 7. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD - Google Books [books.google.com]
- 8. OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test - Situ Biosciences [situbiosciences.com]
- 9. catalog.labcorp.com [catalog.labcorp.com]
- 10. OECD 202: Daphnia Sp., Immobilization Test - Situ Biosciences [situbiosciences.com]
- 11. Revision of the Fish Acute Toxicity Testing Guideline OECD 203 | ibacon GmbH [ibacon.com]
- 12. biotecnologiebt.it [biotecnologiebt.it]
- 13. CN101817989A - Method for preparing disperse blue 60 and homologues thereof - Google Patents [patents.google.com]
- 14. worlddyevariety.com [worlddyevariety.com]
- 15. CN1995012A - Process for preparing 1,4-diamino-2,3-dicyan anthraquinone - Google Patents [patents.google.com]
- 16. CN102212029B - Synthesis method of disperse blue 60 intermediate - Google Patents [patents.google.com]
- 17. chem.ucalgary.ca [chem.ucalgary.ca]
- 18. westlab.com [westlab.com]
- 19. SSERC | Melting point determination [sserc.org.uk]
- 20. filab.fr [filab.fr]
- 21. science.valenciacollege.edu [science.valenciacollege.edu]
- 22. Video: UV-Vis Spectroscopy of Dyes - Procedure [jove.com]
- 23. oecd.org [oecd.org]
- 24. oecd.org [oecd.org]
